N-(4-ethoxyphenyl)-2-[(5-hydroxy-1,2,4-triazin-3-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[(5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H14N4O3S/c1-2-20-10-5-3-9(4-6-10)15-12(19)8-21-13-16-11(18)7-14-17-13/h3-7H,2,8H2,1H3,(H,15,19)(H,16,17,18)
• InChI Key: OPLARKHGENFVHA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=CC(=O)N2
• Molecular Formula: C13H14N4O3S
• DSSTOX Substance ID: DTXSID501331762
• Molecular Weight: 306.34 g/mol
• Solubility: 37.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 872628-48-3

Description

N-(4-ethoxyphenyl)-2-[(5-hydroxy-1,2,4-triazin-3-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C13H14N4O3S and its molecular weight is 306.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of compounds with structures related to "N-(4-ethoxyphenyl)-2-[(5-hydroxy-1,2,4-triazin-3-yl)sulfanyl]acetamide" often involves complex reactions that yield key intermediates for the production of various pharmaceuticals and materials. For example, the practical synthesis of key intermediates for β-lactam antibiotics showcases the relevance of similar compounds in drug synthesis (Cainelli et al., 1998). These processes are crucial for developing effective therapeutic agents, highlighting the compound's significance in synthetic chemistry and pharmaceutical manufacturing.

Pharmacological Potential

Research on heterocyclic compounds, including those similar to "this compound", reveals their potential in developing treatments for various conditions. For instance, studies on heterocyclic 1,3,4-oxadiazole and pyrazoles novel derivatives have shown promising results for toxicity assessment, tumor inhibition, and anti-inflammatory actions (Faheem, 2018). This research demonstrates the therapeutic potential of structurally similar compounds in addressing significant health challenges.

Anticancer Activities

Compounds with structural similarities have been explored for their anticancer activities. For example, the synthesis and in vitro anticancer evaluation of certain derivatives have shown activity against various cancer cell lines, indicating potential applications in cancer therapy (Zyabrev et al., 2022). Such studies underscore the importance of structural analogs in developing new anticancer agents.

Mechanism of Action

Target of Action

GNF-Pf-4502, also known as N-(4-ETHOXYPHENYL)-2-[(5-OXO-4H-1,2,4-TRIAZIN-3-YL)SULFANYL]ACETAMIDE, primarily targets the PfMFR3 protein in Plasmodium falciparum . PfMFR3 is an orphan transporter protein that belongs to the major facilitator superfamily (MFS) and is localized to the parasite’s mitochondrion .

Mode of Action

The compound interacts with PfMFR3, leading to a decrease in the parasite’s sensitivity to certain antimalarial compounds .

Biochemical Pathways

The affected biochemical pathway involves the mitochondrial function of the Plasmodium falciparum parasite . The compound’s interaction with PfMFR3 may disrupt the normal functioning of the mitochondrion, affecting the parasite’s survival and growth .

Pharmacokinetics

It is known that the compound has a different mechanism of action than the direct inhibition of cytochrome bc1 . More research is needed to fully understand the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of GNF-Pf-4502.

Result of Action

The action of GNF-Pf-4502 results in decreased sensitivity of the Plasmodium falciparum parasite to certain antimalarial compounds . This could potentially lead to the survival and proliferation of the parasite, even in the presence of these compounds .